Cas no 1956306-14-1 (4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide)

• Product Name: 4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide
• CAS No: 1956306-14-1
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 4728190
• Update Time: 2025-05-20

4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide
• AX8272945

• Inchi： 1S/C9H10N2O.BrH/c10-8-7-4-2-1-3-6(7)5-11-9(8)12;/h1-4,8H,5,10H2,(H,11,12);1H
• InChI Key： ORDBOURUKMZFSK-UHFFFAOYSA-N
• SMILES： Br.O=C1C(C2C=CC=CC=2CN1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide

4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide (CAS No. 1956306-14-1)

4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide, also known by its CAS number 1956306-14-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The structure of 4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide comprises an isoquinoline skeleton with an amino group at the 4-position and a hydrobromide counterion, making it a unique entity within this chemical family.

The synthesis of 4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide typically involves multi-step organic reactions, often starting from readily available starting materials such as o-anisidine or related aromatic amines. The process may include cyclization reactions to form the isoquinoline ring system, followed by functionalization to introduce the amino group and subsequent bromination to generate the hydrobromide salt. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis.

In terms of biological activity, 4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide has shown promising results in various in vitro assays. Studies have demonstrated its potential as a kinase inhibitor, which is a critical target in cancer therapy. Additionally, this compound exhibits antioxidant properties, making it a candidate for applications in neurodegenerative diseases where oxidative stress plays a significant role. Recent research has also explored its anti-inflammatory effects, suggesting its potential utility in treating chronic inflammatory conditions.

The pharmacokinetic profile of 4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide is another area of active investigation. Preclinical studies indicate moderate bioavailability and favorable distribution characteristics, which are essential for its potential development as an orally administered drug. However, further studies are required to optimize its pharmacokinetic properties and ensure minimal toxicity.

From a structural perspective, the presence of the amino group at the 4-position introduces significant flexibility into the molecule, allowing for various modes of interaction with biological targets. This structural feature also facilitates further chemical modifications to enhance specificity and potency. Recent computational studies have utilized molecular docking techniques to predict binding affinities with key therapeutic targets, providing valuable insights into its mechanism of action.

In conclusion, 4-Amino-1,2-dihydroisoquinolin-3(4H)-one hydrobromide (CAS No. 1956306-14-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacokinetic profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing novel therapeutic strategies.